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Compound of Interest

Compound Name: HEXANITROSTILBENE

Cat. No.: B7817115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimentally measured and

computationally calculated detonation parameters for the high explosive, Hexanitrostilbene
(HNS). The data presented is intended to offer an objective overview of HNS performance,

supported by detailed experimental methodologies.

Quantitative Data Summary
The following table summarizes the experimental and calculated detonation parameters of

HNS at various densities. Experimental values have been sourced from multiple studies

employing different measurement techniques, while calculated values are derived from

established reactive burn models.
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Parameter
Density
(g/cm³)

Experimental
Value

Calculated
Value

Computational
Model

Detonation

Velocity (km/s)
1.0 ~5.3[1] - -

1.2 ~6.0[1] - -

1.4 ~6.5[1] - -

1.58 ~6.7 - 6.95[2] 6.87

Arrhenius

Reactive Burn

(ARB)[2]

1.58 ~6.7 - 6.95[2] 6.76

History Variable

Reactive Burn

(HVRB)[2]

1.60 ~7.0[1][3] - -

1.65 ~7.1[1][3] - -

1.70 7.014[4] - -

Detonation

Pressure (GPa)
1.0 ~8[1] - -

1.2 ~12[1] - -

1.4 ~18[1] - -

1.60 ~25[1]
~30 (relaxing to

CJ pressure)[5]

History-variable

Reactive Burn

(HVRB)[5]

1.65 ~28[1] - -

~1.6

(unspecified)
-

Asymptote at

~20 GPa (CJ

Pressure)[5]

Critical Energy

Criteria

Analysis[5]

Experimental Protocols
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Detailed methodologies for the key experiments cited in this guide are provided below.

Aquarium Technique
The aquarium technique is utilized to measure detonation velocity and pressure by observing

the shock wave propagation in a transparent medium, typically water.[1][6][7]

Methodology:

An explosive charge, typically pressed into pellets of a specific diameter, is suspended in the

center of a transparent tank (aquarium) filled with water.[1][7]

The charge is initiated at one end by a detonator.[1]

High-speed cameras are used to capture the detonation event, recording the propagation of

the detonation front through the explosive and the resulting shock wave in the surrounding

water.[6][7]

The detonation velocity is calculated by measuring the distance the detonation front travels

over a known time interval, as captured in the high-speed footage.

The detonation pressure can be inferred from the velocity of the shock wave in the water,

using the known properties of water to relate shock velocity to pressure.[1] Foil switches can

also be placed at known distances to supplement timing measurements.[1]

Photonic Doppler Velocimetry (PDV)
PDV is a non-intrusive optical technique used to measure the velocity of a moving surface with

high temporal resolution. It is particularly useful for studying the rapid acceleration of surfaces

driven by detonation.[8][9][10][11]

Methodology:

A laser beam (typically in the infrared range, e.g., 1550 nm) is directed at the surface of

interest, which could be the explosive itself or a flyer plate impacting the explosive.[8][11]

The light reflected from the moving surface undergoes a Doppler shift in frequency, which is

proportional to the surface's velocity.[12][13]
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This Doppler-shifted light is collected and mixed with a reference beam (light from the same

laser that has not been reflected from the moving surface).[8]

The interference between the two beams creates a "beat" frequency that is directly

proportional to the velocity of the moving surface.

This beat frequency is recorded by a high-speed photodetector and oscilloscope, and the

velocity of the surface is then calculated from the frequency data.[8][11]

Dautriche Method
The Dautriche method is a classic and relatively simple technique for measuring the detonation

velocity of an explosive.[14][15]

Methodology:

A length of detonating cord with a known and uniform detonation velocity is used.

Two holes are made in the explosive charge at a precisely measured distance apart.

The two ends of the detonating cord are inserted into these holes.

The explosive charge is initiated. The detonation wave in the main charge will initiate the two

ends of the detonating cord at different times.

Two detonation waves will then travel towards each other within the detonating cord.

The point where these two waves collide is marked (often on a lead plate placed under the

cord).

The detonation velocity of the explosive charge can be calculated based on the known

detonation velocity of the cord, the distance between the insertion points in the charge, and

the location of the collision point on the cord.[16]

Visualization of the Comparison Workflow
The following diagram illustrates the logical workflow for comparing experimental and

calculated detonation parameters of HNS.
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Caption: Workflow for comparing HNS detonation parameters.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://digital.library.unt.edu/ark:/67531/metadc1450269/
https://digital.library.unt.edu/ark:/67531/metadc1450269/
https://www.osti.gov/servlets/purl/7345209
https://pubs.aip.org/aip/acp/article-pdf/1426/1/615/11793621/615_1_online.pdf
https://www.researchgate.net/publication/378376186_Aquarium_Tests_to_Study_the_Detonation_Behaviour_of_a_Non-ideal_Explosive
https://www.researchgate.net/publication/378377849_Aquarium_Tests_to_Study_the_Detonation_Behaviour_of_a_Non-ideal_Explosive
https://www.researchgate.net/publication/253006962_Characterization_of_Detonator_Performance_Using_Photonic_Doppler_Velocimetry
https://www.osti.gov/servlets/purl/1415102
https://www.researchgate.net/publication/289414676_Applications_and_principles_of_photon-doppler_velocimetry_for_explosive_testing
https://www.dst.defence.gov.au/sites/default/files/publications/documents/DSTO-TR-2792.pdf
https://eprints.soton.ac.uk/438653/1/Final_thesis.pdf
https://www.nmt.edu/academics/mecheng/faculty/mhargather/docs/Shattuck2015.pdf
https://en.wikipedia.org/wiki/Detonation_velocity
https://efee.eu/wp-content/uploads/2019/09/6-New-Applications-and-Training.pdf
http://journal-atm.org/Archive/ATM-2018-2-006.pdf
https://www.benchchem.com/product/b7817115#comparing-experimental-and-calculated-detonation-parameters-of-hns
https://www.benchchem.com/product/b7817115#comparing-experimental-and-calculated-detonation-parameters-of-hns
https://www.benchchem.com/product/b7817115#comparing-experimental-and-calculated-detonation-parameters-of-hns
https://www.benchchem.com/product/b7817115#comparing-experimental-and-calculated-detonation-parameters-of-hns
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7817115?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7817115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7817115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

